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Compound of Interest

Compound Name: 1-Propanethiol

Cat. No.: B107717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

safety protocols for 1-propanethiol. The information is intended to support laboratory research

and development activities.

Chemical Identity and Physical Properties
1-Propanethiol, also known as n-propyl mercaptan, is a volatile, colorless liquid with a strong,

unpleasant odor.[1] It is an organosulfur compound with the chemical formula C₃H₈S.[1]

Table 1: Physicochemical Properties of 1-Propanethiol
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Property Value Source(s)

CAS Number 107-03-9 [1]

Molecular Formula C₃H₈S [1]

Molecular Weight 76.16 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Strong, offensive, cabbage-like [1]

Boiling Point
67-68 °C (153-154 °F; 340-341

K)
[1]

Melting Point -113 °C (-171 °F; 160 K) [1]

Density 0.84 g/mL at 25 °C [1]

Solubility in Water
Slightly soluble (1.9 g/L at

25°C)
[2][3]

Vapor Pressure 155 mmHg at 25 °C (77°F) [1]

Flash Point -21 °C (-5 °F) [1]

Refractive Index (n20/D) 1.437 [4]

pKa ~10.5 [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-propanethiol.

Table 2: ¹H NMR Spectral Data (Solvent: CDCl₃)
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Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J) in Hz

Assignment

~2.5-2.6 Quartet ~7.5 -CH₂-S

~1.6-1.7 Sextet ~7.5 -CH₂-

~1.0 Triplet ~7.5 -CH₃

~1.3 Triplet ~7.5 -SH

Table 3: ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

~13.5 -CH₃

~25.8 -CH₂-

~27.7 -CH₂-S

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Assignment

2960-2870 Strong C-H stretch (alkane)

2550-2600 Weak S-H stretch

1465 Medium C-H bend (CH₂)

1375 Medium C-H bend (CH₃)

~700-600 Medium C-S stretch

Table 5: Mass Spectrometry (MS) Data
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m/z Relative Intensity (%) Proposed Fragment

76 94.4 [M]⁺ (Molecular ion)

47 100 [CH₃S]⁺

43 86.9 [C₃H₇]⁺

42 83.1 [C₃H₆]⁺

41 76.7 [C₃H₅]⁺

Synthesis of 1-Propanethiol
1-Propanethiol can be synthesized through several routes. Common laboratory and industrial

methods include the reaction of a 1-halopropane with a sulfur nucleophile or the addition of

hydrogen sulfide to propene.[1][5]

Experimental Protocol: Synthesis from 1-Bromopropane
and Thiourea
This two-step method involves the formation of an isothiouronium salt followed by its

hydrolysis.

Step 1: Formation of S-Propylisothiouronium Bromide

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

thiourea (1.0 equivalent) in ethanol.

To this solution, add 1-bromopropane (1.0 equivalent) dropwise at room temperature.

After the addition is complete, heat the mixture to reflux for 2-3 hours.

Cool the reaction mixture to room temperature and then in an ice bath to precipitate the S-

propylisothiouronium bromide.

Collect the solid product by vacuum filtration and wash with cold ethanol.

Step 2: Hydrolysis to 1-Propanethiol
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In a separate round-bottom flask, prepare a solution of sodium hydroxide (2.5 equivalents) in

water.

Add the S-propylisothiouronium bromide prepared in the previous step to the sodium

hydroxide solution.

Heat the mixture to reflux for 2-3 hours. The 1-propanethiol will be formed and, due to its

low boiling point, may begin to distill.

Set up a distillation apparatus to collect the 1-propanethiol as it is formed. The boiling point

of 1-propanethiol is 67-68 °C.

The collected distillate will be an azeotrope of 1-propanethiol and water. Separate the

organic layer.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

For further purification, the dried 1-propanethiol can be redistilled.
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Step 1: Isothiouronium Salt Formation

Step 2: Hydrolysis
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Workflow for the synthesis of 1-propanethiol from 1-bromopropane and thiourea.
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Safety and Toxicology
1-Propanethiol is a hazardous substance and must be handled with appropriate safety

precautions. It is highly flammable and harmful if swallowed.

Table 6: Toxicological Data

Parameter Value Species Route Source(s)

LD₅₀ 1790 mg/kg Rat Oral [3]

GHS Hazard Information
Pictograms:

Flame (Flammable)

Exclamation Mark (Harmful, Irritant)

Health Hazard

Environment

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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H410: Very toxic to aquatic life with long lasting effects.

Safety and Handling Protocols
Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile), a lab coat, and closed-toe

shoes.

Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate

organic vapor cartridge.

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use dry

chemical, foam, or carbon dioxide fire extinguishers.

Spill Management: In case of a spill, absorb with an inert material (e.g., vermiculite, sand)

and place in a sealed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Handling Procedures Storage Conditions Personal Protective Equipment First Aid Measures

1-Propanethiol

Handling Storage PPE First Aid

Well-ventilated area Grounding/bonding Use non-sparking tools Avoid contact with skin and eyes Cool, dry place Tightly sealed container Away from ignition sources Away from oxidizing agents Safety goggles Chemical-resistant gloves Lab coat Respirator (if needed) Inhalation: Move to fresh air Skin contact: Wash with soap and water Eye contact: Rinse with water for several minutes Ingestion: Seek medical attention

Click to download full resolution via product page
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Logical relationships for the safe handling and storage of 1-propanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

